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Compound of Interest

Compound Name: Ethyl trans-4-oxo-2-butenoate

Cat. No.: B042197

For Researchers, Scientists, and Drug Development Professionals

Ethyl trans-4-oxo-2-butenoate is a bifunctional molecule utilized as a key intermediate in the
synthesis of a variety of more complex molecules, including pharmaceutical compounds. Its
reactivity, dictated by the presence of an a,3-unsaturated ester and an aldehyde, makes a
thorough understanding of its solubility and stability paramount for its effective use in synthetic
chemistry and drug development. This guide provides a summary of the available data and
outlines detailed experimental protocols for the determination of its physicochemical properties.

Physicochemical Properties

Basic physical and chemical properties of ethyl trans-4-oxo-2-butenoate are summarized
below.
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Property Value Reference
CAS Number 2960-66-9 [1]
Molecular Formula CeHsOs3 [1]
Molecular Weight 128.13 g/mol [1]
Appearance Colorless to light yellow liquid

Melting Point -9°C [1]

Boiling Point 184-188 °C [1]

Density 1.063 g/cm3 [1]

Solubility Data

Currently, limited quantitative solubility data for ethyl trans-4-oxo-2-butenoate in various
solvents is available in the public domain. The following table summarizes the known

information.
Solvent Solubility Temperature (°C) Reference
2.6 g/L (Slightl
Water o/l (Slightly 25 [1]
soluble)
Organic Solvents Soluble Not Specified [2]

The qualitative description indicates good solubility in organic solvents, which is expected for a
molecule of its structure.[2] However, for applications requiring precise concentration control,
experimental determination of solubility in specific solvents is essential.

Stability Profile

Ethyl trans-4-oxo-2-butenoate is generally stable under normal laboratory conditions.[1]
However, its reactivity suggests potential for degradation under certain conditions.
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o ] Products of
Condition Observation . Reference
Decomposition

Normal Conditions Stable Not applicable [1]
Decomposition can Carbon monoxide

Thermal Stress occur at high (CO), Carbon dioxide [1]
temperatures. (CO2)

) ) Strong oxidizing N
Incompatible Materials Not specified [1]
agents

No specific data
available, but
) photostability testing )
Light Exposure ] Not applicable
is recommended for
photosensitive

compounds.

The ester functionality

o is susceptible to ] ]
pH Variation ) 4-ox0-2-butenoic acid
] hydrolysis under
(Hydrolysis) o ) and ethanol
acidic or basic

conditions.

Experimental Protocols

To address the gaps in the existing data, the following detailed experimental protocols are
provided as a guide for researchers.

Protocol 1: Determination of Aqueous and Organic
Solubility

This protocol outlines a standard method for determining the solubility of ethyl trans-4-oxo-2-
butenoate in various solvents.

Materials:

o Ethyl trans-4-oxo-2-butenoate
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o Calibrated analytical balance
e Class A volumetric flasks and pipettes

o A set of common laboratory solvents (e.g., water, ethanol, methanol, acetone, dimethyl
sulfoxide (DMSOQ), acetonitrile, ethyl acetate)

o Thermostatically controlled shaker or incubator

» High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer

Procedure:
» Preparation of Saturated Solutions:

o Add an excess amount of ethyl trans-4-oxo-2-butenoate to a known volume of the
selected solvent in a sealed vial.

o Equilibrate the vials in a thermostatically controlled shaker at a constant temperature (e.g.,
25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed for a set period to allow any
undissolved solid to settle.

o Carefully withdraw an aliquot of the supernatant using a pre-warmed pipette, ensuring no
solid particles are transferred.

o Dilute the aliquot with a known volume of a suitable solvent to a concentration within the
linear range of the analytical method.

e Quantification:

o Analyze the diluted samples using a validated HPLC or UV-Vis spectrophotometry method
to determine the concentration of ethyl trans-4-oxo-2-butenoate.
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o Prepare a calibration curve using standard solutions of known concentrations to accurately
guantify the compound in the samples.

o Calculation:

o Calculate the solubility in the desired units (e.g., g/L, mg/mL, or mol/L) based on the
measured concentration and the dilution factor.

Protocol 2: Stability Assessment under ICH Guidelines

This protocol provides a framework for assessing the stability of ethyl trans-4-oxo-2-

butenoate, including its susceptibility to hydrolysis and photodegradation, based on the
principles of the ICH Q1A(R2) and Q1B guidelines.

Materials:

Ethyl trans-4-oxo0-2-butenoate

pH meter and buffers

Forced-air stability chambers

Photostability chamber compliant with ICH Q1B guidelines

HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector for
impurity profiling

Procedure:

Forced Degradation (Stress Testing):

o Acid Hydrolysis: Dissolve the compound in a solution of hydrochloric acid (e.g., 0.1 N HCI)
and heat at a controlled temperature (e.g., 60 °C).

o Base Hydrolysis: Dissolve the compound in a solution of sodium hydroxide (e.g., 0.1 N
NaOH) and maintain at room temperature or a slightly elevated temperature.
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o Oxidative Degradation: Treat a solution of the compound with hydrogen peroxide (e.g., 3%
H20:2) at room temperature.

o Thermal Degradation: Expose the solid compound to dry heat in an oven at a high
temperature (e.g., 80 °C).

o Photostability: Expose the compound (both as a solid and in solution) to light providing an
overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet
energy of not less than 200 watt hours/square meter.

e Sample Analysis:
o At specified time points, withdraw samples from each stress condition.

o Analyze the samples using a stability-indicating HPLC method capable of separating the
parent compound from its degradation products. A PDA detector can help in identifying
peak purity, while an MS detector can aid in the structural elucidation of degradants.

o Data Evaluation:

o Quantify the amount of parent compound remaining and the formation of any degradation
products.

o Determine the degradation pathways under different stress conditions.

o For hydrolysis, calculate the rate constants at different pH values.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the comprehensive evaluation of the
solubility and stability of ethyl trans-4-oxo-2-butenoate.
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Workflow for Solubility and Stability Assessment
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This comprehensive approach to characterizing the solubility and stability of ethyl trans-4-oxo-
2-butenoate will provide researchers and drug development professionals with the critical data
needed to effectively and reliably utilize this important chemical intermediate in their synthetic
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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